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Compound of Interest

3-Oxaspiro[5.5]undecane-2,4-
Compound Name: ,
dione

Cat. No.: B047308

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and applications of 1,1-Cyclohexanediacetic Anhydride (CAS 1010-26-0).
The information is curated for professionals in research and drug development who require
detailed technical data and experimental protocols.

Core Properties and Data

1,1-Cyclohexanediacetic Anhydride, also known by synonyms such as 3,3-
Pentamethyleneglutaric anhydride and 3-Oxaspiro[5.5]Jundecane-2,4-dione, is a key
intermediate in the synthesis of various organic compounds, most notably the anticonvulsant
drug Gabapentin.[1] It typically appears as a white to off-white crystalline powder or chunks.[2]

Chemical and Physical Properties

A summary of the key quantitative data for 1,1-Cyclohexanediacetic Anhydride is presented in
the table below. This information is essential for its handling, storage, and application in
synthetic chemistry.
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Property Value Reference(s)
CAS Number 1010-26-0 [1][2]
Molecular Formula C10H1403 [1][2]
Molecular Weight 182.22 g/mol [11[2]

Melting Point 67-70 °C [2][3]

Boiling Point 126 °C at 0.5 mmHg [2][3]
Predicted Density 1.15+ 0.1 g/cm3 [2]

White to off-white crystalline
Appearance [2]
powder or chunks

Soluble in water. Detailed
B quantitative solubility in various
Solubility . _ _ [4]
organic solvents is not readily

available in public literature.

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 1,1-
Cyclohexanediacetic Anhydride is not widely available in the public domain. Researchers are
advised to acquire their own analytical data for positive identification and quality control. For
reference, spectral data for the closely related 1,1-Cyclohexanediacetic acid is available.[1]

Synthesis and Reactivity

1,1-Cyclohexanediacetic Anhydride is a reactive compound, primarily utilized for its anhydride
functional group. It is sensitive to moisture and can undergo hydrolysis to revert to its
corresponding diacid form.[5]

Synthesis of 1,1-Cyclohexanediacetic Anhydride

The anhydride is typically synthesized from 1,1-Cyclohexanediacetic acid through dehydration.
A common method involves heating the diacid with a dehydrating agent such as acetic
anhydride.
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Experimental Protocols

The most significant application of 1,1-Cyclohexanediacetic Anhydride is as a crucial
intermediate in the synthesis of Gabapentin.[2] The following sections detail the experimental
protocols for the key transformations.

Synthesis of 1,1-Cyclohexanediacetic Acid Monoamide

The first step in the synthesis of Gabapentin from the anhydride is the formation of the
corresponding monoamide. This is achieved through an amination reaction.

Methodology:
e 1,1-Cyclohexanediacetic anhydride is reacted with an agueous solution of ammonia.
e The reaction temperature is maintained below 20°C.

e The molar ratio of agueous ammonia (25-35 wt%) to the anhydride is typically between 5
and 10.

o Following the amination, the reaction mixture is neutralized with an aqueous solution of
sulfuric acid (30-70 wt%) to a slightly acidic pH, which precipitates the crude 1,1-
cyclohexanediacetic acid monoamide.

o The precipitated solid is filtered and can be further purified by crystallization from a suitable
solvent such as agueous acetonitrile.

Synthesis of Gabapentin via Hofmann Rearrangement

The 1,1-cyclohexanediacetic acid monoamide is then converted to Gabapentin through a
Hofmann rearrangement.

Methodology:

e The 1,1-cyclohexanediacetic acid monoamide is treated with a solution of sodium
hypobromite, which can be prepared in situ.

e This rearrangement reaction leads to the formation of Gabapentin.
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e The final product can be isolated and purified through various techniques, including salt
formation and recrystallization.

Visualizations

To aid in the understanding of the experimental workflows, the following diagrams have been
generated using Graphviz.

Experimental Workflow for Gabapentin Synthesis
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Caption: Workflow for the synthesis of Gabapentin.

Logical Relationship of Key Components
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Caption: Key synthetic relationships.

Safety and Handling

1,1-Cyclohexanediacetic Anhydride is an irritant to the skin and eyes. Appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn when
handling this compound. It is also moisture-sensitive and should be stored in a tightly sealed
container under an inert atmosphere. For detailed safety information, consult the Safety Data
Sheet (SDS).

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for professional scientific guidance and thorough literature review. All laboratory
work should be conducted in accordance with established safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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